Cas no 37924-86-0 (3-(bromomethyl)-5-methyl-1,2-benzoxazole)

• Product Name: 3-(bromomethyl)-5-methyl-1,2-benzoxazole
• CAS No: 37924-86-0
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4647005
• PubChem ID: 14575023
• Update Time: 2025-11-02

3-(bromomethyl)-5-methyl-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-5-methylbenzo[d]isoxazole
• 3-bromomethyl-5-methyl-benzo[d]isoxazole
• 3-(bromomethyl)-5-methyl-1,2-benzoxazole

• Inchi： 1S/C9H8BrNO/c1-6-2-3-9-7(4-6)8(5-10)11-12-9/h2-4H,5H2,1H3
• InChI Key： OFHLKSCGAKEBIP-UHFFFAOYSA-N
• SMILES： BrCC1C2C=C(C)C=CC=2ON=1

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

Additional information on 3-(bromomethyl)-5-methyl-1,2-benzoxazole

3-(Bromomethyl)-5-methyl-1,2-benzoxazole (CAS 37924-86-0): A Versatile Intermediate in Organic Synthesis

The 3-(bromomethyl)-5-methyl-1,2-benzoxazole (CAS 37924-86-0) is a highly valuable heterocyclic compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This benzoxazole derivative serves as a crucial building block for the synthesis of various biologically active molecules, making it particularly relevant in today's drug discovery landscape where researchers are actively exploring novel heterocyclic compounds for therapeutic applications.

From a structural perspective, 3-(bromomethyl)-5-methyl-1,2-benzoxazole features a benzoxazole core substituted with both a methyl group at the 5-position and a reactive bromomethyl moiety at the 3-position. This unique combination of substituents makes it an excellent candidate for nucleophilic substitution reactions, which is why it frequently appears in scientific literature discussing cross-coupling reactions and molecular diversification strategies. The presence of both the benzoxazole ring and the reactive bromomethyl group allows for diverse chemical transformations, addressing the growing demand for structural complexity in medicinal chemistry.

Recent trends in pharmaceutical research highlight the importance of benzoxazole-containing compounds as potential drug candidates. The 3-(bromomethyl)-5-methyl-1,2-benzoxazole serves as a precursor for numerous biologically relevant structures, particularly in the development of kinase inhibitors and antimicrobial agents. This aligns perfectly with current research priorities in addressing antibiotic resistance and developing targeted cancer therapies, making this compound particularly relevant to contemporary medicinal chemistry challenges.

The synthetic utility of CAS 37924-86-0 extends beyond pharmaceutical applications. In materials science, researchers have utilized this compound as a building block for organic electronic materials and fluorescent probes. The benzoxazole core provides excellent photophysical properties, while the bromomethyl group allows for facile incorporation into larger conjugated systems. This dual functionality makes it valuable for scientists working on OLED materials and molecular sensors, areas that are currently experiencing rapid growth due to advancements in display technologies and diagnostic tools.

From a commercial perspective, the demand for 3-(bromomethyl)-5-methyl-1,2-benzoxazole has been steadily increasing, particularly from contract research organizations and academic laboratories focused on hit-to-lead optimization. Suppliers typically offer this compound with high purity levels (>95%) to meet the stringent requirements of modern drug discovery programs. The global market for such specialty chemicals is expected to grow significantly, driven by the expanding pharmaceutical and biotechnology sectors in both developed and emerging economies.

When handling 3-(bromomethyl)-5-methyl-1,2-benzoxazole, researchers should consider standard laboratory safety protocols appropriate for reactive organic compounds. While not classified as extremely hazardous, proper storage conditions (typically 2-8°C under inert atmosphere) are recommended to maintain its stability and reactivity. The compound's shelf life can be extended by protecting it from moisture and light, considerations that are particularly important for laboratories engaged in long-term research projects.

Analytical characterization of CAS 37924-86-0 typically involves standard techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and HPLC purity analysis. These methods confirm both the identity and purity of the material, which is crucial for reproducible results in synthetic applications. Many researchers also employ X-ray crystallography when studying derivatives of this compound to establish precise structural parameters, especially when developing new pharmaceutical candidates.

The future outlook for 3-(bromomethyl)-5-methyl-1,2-benzoxazole appears promising, particularly as the pharmaceutical industry continues to explore structure-activity relationships in heterocyclic systems. With increasing interest in fragment-based drug discovery and covalent inhibitors, the reactive bromomethyl group of this compound offers unique opportunities for creating diverse molecular architectures. These trends suggest that CAS 37924-86-0 will remain an important tool for chemists working at the intersection of synthetic methodology and medicinal chemistry.

For researchers considering the use of 3-(bromomethyl)-5-methyl-1,2-benzoxazole in their work, several key factors should be evaluated. The compound's reactivity profile makes it particularly suitable for palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions. Its applications in creating bioconjugates and molecular probes are also worth exploring, especially for teams working in chemical biology or diagnostic development.

In conclusion, 3-(bromomethyl)-5-methyl-1,2-benzoxazole (CAS 37924-86-0) represents a versatile and valuable intermediate in contemporary organic synthesis. Its unique combination of a benzoxazole scaffold with a reactive bromomethyl group positions it as a key player in multiple areas of chemical research, from pharmaceutical development to materials science. As the scientific community continues to address current challenges in healthcare and technology, compounds like this will undoubtedly play an increasingly important role in enabling innovative solutions.